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Chemical Profile and Scientific Context

Sulfaethoxypyridazine is a sulfonamide antibiotic. The provided data offers indirect insights into its

properties, though not the specific numerical values you need.

Property Available Information / Context

CAS Registry
Number

963-14-4 [1]

Molecular
Formula

C₁₂H₁₄N₄O₃S [1]

Related
Compound

Sulfamethoxypyridazine (a structurally similar sulfonamide) has established solubility

in ethyl acetate + ethanol mixtures [2].

Stability Note Sulfonamides as a class (e.g., sulfadiazine) are generally very stable in various

aqueous solutions, including at different pH levels and temperatures, over extended
periods (e.g., 70 days) [3].

Experimental and Analytical Context

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 4 Tech Support

https://www.smolecule.com/products/s592505?utm_src=pdf-body
https://www.smolecule.com/products/s592505?utm_src=pdf-interest
https://www.smolecule.com/products/s592505?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC67186.html
https://dcchemicals.com/msds/MSDS_DC67186.html
https://www.sciencedirect.com/science/article/abs/pii/S0167732221009934
https://www.mdpi.com/2079-6382/12/2/214
https://www.smolecule.com/products/s592505?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


While direct methodologies for sulfaethoxypyridazine are not detailed, the search results outline common

scientific approaches relevant to studying its behavior.

Solubility Estimation: For sulfonamide drugs, methods like the extended Hansen approach are
used to estimate partial solubility parameters and predict solubility in different solvents. These models

can incorporate a Flory-Huggins size correction term for improved accuracy in irregular solutions [4].
Stability Testing: General stability investigations for pharmaceuticals in solution follow parameters

like those outlined in ICH Q1A guidelines. This involves testing the compound under various
conditions, including different pH buffers, temperatures, and light exposure, with regular sampling

and analysis via techniques like HPLC-DAD/UV to track the concentration of the parent compound
over time [3].

Analysis and Detection: Sulfaethoxypyridazine is listed among the analytes in research focused
on developing ultra-specific nanobodies for detecting the antibiotic sulfadimethoxine, highlighting its

relevance as a structural analog in analytical science [5].

The following diagram illustrates a generalized experimental workflow for assessing drug stability, based on

the protocols identified in the search results.
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A generalized workflow for drug stability testing
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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